3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one

Specification

• Molecular Formula: C21H26N4O2S2
• Molecular Weight: 430.6 g/mol
• IUPAC Name: (5Z)-5-[[7-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C21H26N4O2S2/c1-12(2)9-22-18-15(19(26)24-11-14(5)6-7-17(24)23-18)8-16-20(27)25(10-13(3)4)21(28)29-16/h6-8,11-13,22H,9-10H2,1-5H3/b16-8-
• Standard InChI Key: RRXKMEXWOGBRAV-PXNMLYILSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC(C)C)NCC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC(C)C)NCC(C)C)C=C1

Introduction

3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one is a complex organic compound featuring multiple functional groups, including thiazole, pyrimidine, and pyridine moieties. Its intricate molecular structure suggests potential biological activity due to the presence of various reactive sites, including isobutyl groups and a thioxo group. This compound is of significant interest in medicinal chemistry, particularly for its potential antimicrobial and anticancer properties.

Synthesis Methodologies

The synthesis of this compound can be achieved through several methodologies, often involving the optimization of reaction conditions such as temperature, solvent choice, and catalyst use to maximize yield and purity. While specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds are typically synthesized using multi-stage reactions involving commercially available reagents.

Biological Activities

Compounds with similar structural features have shown notable antimicrobial and anticancer activities. The mechanism of action for these compounds likely involves interactions with specific biological targets, contributing to their therapeutic properties.

Potential Applications

The potential applications of this compound extend across various fields, including medicinal chemistry and pharmacology. Interaction studies are crucial for understanding how this compound interacts with biological targets, which may involve molecular docking and in vitro assays.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
6-Methylthio-pyrimidine	Thioether group	Antimicrobial
5-Amino-thiazole	Amino group on thiazole	Anticancer
2-Thioxo-pyrimidine	Thioxo group	Antifungal
3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one	Thiazole, pyrimidine, pyridine moieties	Potential antimicrobial and anticancer

This compound's unique combination of isobutyl groups and specific heterocyclic structures may confer unique reactivity patterns and biological effects compared to similar compounds.

Future Research Directions

Future studies should focus on the detailed synthesis protocols, in-depth biological activity evaluations, and structure-activity relationship analyses to fully explore the therapeutic potential of this compound. Additionally, molecular docking studies and in vitro assays can provide insights into its mechanism of action and potential as a therapeutic agent.